![molecular formula C10H10FNO B3322620 3-(4-Fluorobenzoyl)azetidine CAS No. 149452-32-4](/img/structure/B3322620.png)
3-(4-Fluorobenzoyl)azetidine
Overview
Description
Synthesis Analysis
Azetidines are important four-membered heterocycles used in organic synthesis and medicinal chemistry . The synthetic chemistry of azetidine is an important yet undeveloped research area . The synthetic methodology involved the treatment of cyclopropane 1,1-diesters with alkyl azide in the presence of a catalytic amount of TiCl4 in hexafluoro-2-propanol (HFIP), resulting in the synthesis of azetidines .Molecular Structure Analysis
The molecular structure of 3-(4-Fluorobenzoyl)azetidine consists of a four-membered ring of carbon and nitrogen with a fluorobenzoyl group attached to it. It has a molecular formula of C10H10FNO and a molecular weight of 179.19 g/mol.Chemical Reactions Analysis
Azetidines are reactive due to the considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions . They also represent an important class of strained compounds making them excellent candidates for ring-opening and expansion reactions .Physical And Chemical Properties Analysis
The physical properties of 3-(4-Fluorobenzoyl)azetidine include a molecular weight of 179.19 g/mol. It has a predicted melting point of 47.60° C, a predicted boiling point of 236.6° C at 760 mmHg, a predicted density of 1.1 g/cm3, and a predicted refractive index of n20D 1.53 .Scientific Research Applications
Synthesis and Reactivity
Azetidines are known for their unique reactivity, driven by a considerable ring strain . This makes them significantly more stable than related aziridines, translating into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions .
Drug Discovery
Azetidines are used as motifs in drug discovery . They appear in bioactive molecules and natural products, including azelnidipine (an antihypertensive calcium channel blocker), cobimetinib (a mitogen-activated protein kinase inhibitor), and ximelagatran (an oral anticoagulant) .
Polymer Synthesis
Azetidines have been applied in polymer synthesis . Their unique four-membered ring scaffold containing the embedded polar nitrogen-atom represents a privileged motif in this field .
Chiral Templates
Azetidines have been used as chiral templates . Their unique structure and reactivity make them suitable for this application .
[2+2] Cycloaddition Reactions
Recent advances include the invention of new [2+2] cycloaddition reactions for azetidine synthesis . This provides a new method for creating these important heterocycles .
C(sp3)–H Functionalization
Practical C(sp3)–H functionalization of azetidines has been achieved . This represents a significant development in the chemistry of these compounds .
Facile Opening with Carbon Nucleophiles
Azetidines have been shown to undergo facile opening with carbon nucleophiles . This opens up new possibilities for reactions involving these compounds .
Applications of Metalated Azetidines
Applications of metalated azetidines represent another important development . This expands the range of reactions that can be carried out with these compounds .
Mechanism of Action
Target of Action
Azetidines, the class of compounds to which it belongs, are known to be important in organic synthesis and medicinal chemistry . They are often used as motifs in drug discovery .
Mode of Action
Azetidines are known for their unique reactivity, which is driven by a considerable ring strain . This reactivity can be triggered under appropriate reaction conditions .
Biochemical Pathways
Azetidines are known to be involved in various chemical reactions, including [2+2] cycloaddition reactions for azetidine synthesis, applications of metalated azetidines, practical c(sp3)–h functionalization, and facile opening with carbon nucleophiles .
Result of Action
Azetidines have been reported to have bactericidal activity against mycobacterium tuberculosis, suggesting that they may have similar effects on other bacteria .
Safety and Hazards
Future Directions
Azetidines have been attracting major attention in organic synthesis due to their ubiquity in natural products and importance in medicinal chemistry . Recent advances in the chemistry and reactivity of azetidines have been reported, and the focus is on the most recent advances, trends, and future directions .
properties
IUPAC Name |
azetidin-3-yl-(4-fluorophenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FNO/c11-9-3-1-7(2-4-9)10(13)8-5-12-6-8/h1-4,8,12H,5-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYLLOKOCAHEPJY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)C(=O)C2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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